1-(4-{3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazin-1-yl)butan-1-one

• IUPAC Name: 1-[4-(3-ethyltriazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl]butan-1-one
• InChI: InChI=1S/C14H21N7O/c1-3-5-11(22)19-6-8-20(9-7-19)13-12-14(16-10-15-13)21(4-2)18-17-12/h10H,3-9H2,1-2H3
• InChI Key: IUUMFOWTMPKKLF-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)N1CCN(CC1)C2=NC=NC3=C2N=NN3CC
• Molecular Formula: C14H21N7O
• Molecular Weight: 303.36 g/mol

Description

The compound is a derivative of triazolopyrimidine, which is a class of compounds known for their wide range of biological activities. Triazolopyrimidines have been studied for their antitumor, antimalarial, antimicrobial, anti-inflammatory, and antifungal properties.

Synthesis Analysis

While the specific synthesis pathway for this compound isn’t available, triazolopyrimidines are generally synthesized via the reaction of hydrazonoyl halides with alkyl carbothioates, carbothioamides, and tetrahydropyrimidinones in the presence of triethylamine.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined using techniques such as infrared spectroscopy (IR), nuclear magnetic resonance (NMR), and mass spectrometry. These techniques can provide information about the functional groups present in the molecule and their arrangement.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely be determined using various analytical techniques. These might include determining its melting point, solubility in various solvents, and its spectral data (IR, NMR, etc.).

Scientific Research Applications

Medicinal Chemistry

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Fluorescent Probes

. Fluorescent probes are substances that absorb light of certain wavelengths and re-emit light at longer wavelengths. They are used in many areas of biology and chemistry to study the properties and behavior of other substances.

Structural Units of Polymers

. Polymers are large molecules composed of repeated subunits. By using different subunits, scientists can create polymers with different properties and uses.

Agrochemicals

. Agrochemicals are chemicals used in agriculture, including pesticides, fertilizers, and others.

Additives

. Additives are substances added to something in small quantities to improve or preserve its properties.

Pigments

. Pigments are substances that give color to materials and are used in paints, inks, plastics, fabrics, cosmetics, and food, to name a few.

Metal Chelators

. Metal chelators are compounds that can form several bonds with a metal ion, helping to transport, store, or remove metal ions in the body.

Photostabilizers and Corrosion Inhibitors

. Photostabilizers are substances that absorb ultraviolet light, protecting the product from the harmful effects of sunlight. Corrosion inhibitors are chemicals that prevent or slow down corrosion damage on metal or alloy surfaces.

Mechanism of Action

Target of Action

The primary target of this compound is the Epidermal Growth Factor Receptor (EGFR) . EGFR plays a critical role in cell survival, growth, differentiation, and tumor formation . Overexpression of EGFR has been observed in a variety of cancers, including breast, ovarian, head, neck, and colon cancers .

Mode of Action

The compound interacts with its target, EGFR, by binding to it and inhibiting its function . This inhibition prevents the receptor from sending signals for cell proliferation and survival, thereby potentially slowing down or stopping the growth of cancer cells .

Biochemical Pathways

The compound affects the EGFR signaling pathway, which is involved in various cellular processes such as cell proliferation, differentiation, and survival . By inhibiting EGFR, the compound disrupts these processes, potentially leading to the death of cancer cells .

Result of Action

The result of the compound’s action is the potential inhibition of cancer cell proliferation and survival . In vitro results have shown that similar compounds have potent anticancer activity .